Cas no 17670-17-6 (Adenosine 5'-(tetrahydrogen triphosphate), 1-oxide)

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 1-oxide
• CAS No: 17670-17-6
• MF: C₁₀H₁₆N₅O₁₄P₃
• MW: 523.180424690247
• CID: 157243
• PubChem ID: 12942932
• Update Time: 2025-04-19

Adenosine 5'-(tetrahydrogen triphosphate), 1-oxide Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 1-oxide (8CI,9CI)
• [[(2R,3S,4R,5R)-3,4-dihydroxy-5-(1-hydroxy-6-iminopurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• adenosine N(1)-oxide triphosphate
• (2R,3R,4S,5R)-2-(6-amino-1-oxido-purin-1-ium-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• Adenosine N1-oxide triphosphate
• Adenosine, 5'-(tetrahydrogen triphosphate), 1-oxide
• Ano-TP
• phosphoric acid
• N1-Oxy-ATP
• N1-Oxido-ATP
• Adenosine triphosphate N1-oxide
• Adenosine 5'-triphosphate N1-oxide
• Adenosine 1-oxide 5'-triphosphate
• ATP N1-oxide
• ATP 1-oxide
• ATP 1-N-oxide
• 1-N-Oxyadenosine 5'-triphosphate
• Adenosine 5'-triphosphate, 1-oxide (6CI)
• Adenosine 5'-(tetrahydrogen triphosphate), 1-oxide
• 17670-17-6
• DTXSID60938835
• 9-[5-O-(Hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-6-imino-6,9-dihydro-1H-purin-1-ol
• [[(2R,3S,4R,5R)-3,4-dihydroxy-5-(1-hydroxy-6-imino-purin-9-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• SCHEMBL4443196
• 1-N-Oxyadenosine 5'-triphosphate
• ATP 1-N-oxide
• ATP 1-oxide
• ATP N1-oxide
• Adenosine 1-oxide 5'-triphosphate
• Adenosine 5'-triphosphate N1-oxide
• Adenosine triphosphate N1-oxide
• N1-Oxido-ATP
• N1-Oxy-ATP

• Inchi： 1S/C10H16N5O14P3/c11-8-5-9(13-3-15(8)18)14(2-12-5)10-7(17)6(16)4(27-10)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-4,6-7,10-11,16-18H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)/t4-,6-,7-,10-/m1/s1
• InChI Key： DFIOPRBTTKTDKA-KQYNXXCUSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=N)N(C=NC2=3)O)O1)O)O

Computed Properties

• Exact Mass: 577.02246
• Monoisotopic Mass: 522.99066119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.2
• Topological Polar Surface Area: 287Ų

Experimental Properties

• PSA: 386.87